Cas no 1072102-31-8 ((3S,6S)-3-Isobutyl-1,4-diazabicyclo[4.3.0]nonane)

• Product Name: (3S,6S)-3-Isobutyl-1,4-diazabicyclo[4.3.0]nonane
• CAS No: 1072102-31-8
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• MDL: MFCD04972243
• CID: 3140152
• PubChem ID: 17998954
• Update Time: 2025-04-21

(3S,6S)-3-Isobutyl-1,4-diazabicyclo[4.3.0]nonane Chemical and Physical Properties

Names and Identifiers

• (3S,6S)-3-Isobutyl-1,4-diazabicyclo[4.3.0]nonane
• (S,S)-3-Isobutyl-1,4-Diazabicyclo [4.3.0]nonane
• (3S,8aS)-3-Isobutyloctahydropyrrolo[1,2-a]pyrazine
• CS-0440480
• Pyrrolo[1,2-a]pyrazine,octahydro-3-isobutyl-(5ci)
• (S,S)-3-ISOBUTYL-1,4-DIAZABICYCLO[4.3.0]NONANE
• 1072102-31-8
• (3S,8aS)-3-(2-methylpropyl)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine
• AKOS037622033

• MDL： MFCD04972243
• Inchi： 1S/C11H22N2/c1-9(2)6-10-8-13-5-3-4-11(13)7-12-10/h9-12H,3-8H2,1-2H3/t10-,11-/m0/s1
• InChI Key： CLNMUPYECOXNEZ-QWRGUYRKSA-N
• SMILES： N12CCC[C@H]1CN[C@@H](CC(C)C)C2

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines